Cas no 1363437-55-1 (2-Ethoxy-4-iodopyridine)

• Product Name: 2-Ethoxy-4-iodopyridine
• CAS No: 1363437-55-1
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD23162468
• CID: 1090825
• PubChem ID: 66610772
• Update Time: 2025-11-02

2-Ethoxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-iodopyridine
• DA-26283
• SCHEMBL164636
• CS-0195005
• MFCD23162468
• E92605
• TXVWDPYTPLHCBR-UHFFFAOYSA-N
• DTXSID10735437
• 1363437-55-1
• 2-ethoxy-4-iodo-pyridine
• Pyridine, 2-ethoxy-4-iodo-

• MDL： MFCD23162468
• Inchi： 1S/C7H8INO/c1-2-10-7-5-6(8)3-4-9-7/h3-5H,2H2,1H3
• InChI Key： TXVWDPYTPLHCBR-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1)OCC

Computed Properties

• Exact Mass: 248.96506g/mol
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-Ethoxy-4-iodopyridine

Comprehensive Guide to 2-Ethoxy-4-iodopyridine (CAS No. 1363437-55-1): Properties, Applications, and Market Insights

2-Ethoxy-4-iodopyridine (CAS No. 1363437-55-1) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy and iodo functional groups, serves as a versatile building block in organic synthesis. With the increasing demand for heterocyclic compounds in drug discovery, 2-Ethoxy-4-iodopyridine has become a focal point for researchers exploring novel therapeutic agents and crop protection solutions.

The molecular structure of 2-Ethoxy-4-iodopyridine features a pyridine ring substituted with an ethoxy group at the 2-position and an iodine atom at the 4-position. This unique arrangement enhances its reactivity in cross-coupling reactions, making it invaluable in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the global push for innovative treatments against resistant pathogens.

In the context of green chemistry trends, 2-Ethoxy-4-iodopyridine is being explored for its potential in sustainable synthesis routes. Researchers are investigating solvent-free reactions and catalytic systems to minimize environmental impact—a topic frequently searched in academic and industrial forums. Additionally, its stability under various conditions makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for efficient drug candidate optimization.

The market for iodopyridine derivatives is expanding, driven by their utility in material science and electronic chemicals. 2-Ethoxy-4-iodopyridine is particularly relevant in designing organic semiconductors and light-emitting diodes (LEDs), areas experiencing rapid growth due to renewable energy initiatives. Analysts note a rising demand for this compound in Asia-Pacific regions, where pharmaceutical intermediates and agrochemical precursors production is intensifying.

Quality control of 2-Ethoxy-4-iodopyridine involves rigorous HPLC and GC-MS analysis to ensure purity, a critical factor for researchers who frequently search for "high-purity iodopyridine suppliers." Storage recommendations typically include protection from light and moisture to preserve its reactivity, with many suppliers offering customized packaging solutions under inert atmospheres.

Future prospects for 1363437-55-1 include its integration into click chemistry platforms and proteolysis-targeting chimera (PROTAC) designs, reflecting the compound's adaptability to cutting-edge methodologies. As patent filings involving ethoxy-iodopyridine scaffolds increase, this molecule is poised to play a pivotal role in next-generation small-molecule therapeutics and precision agriculture formulations.